Cas no 5657-17-0 (Ethylenediamine-N,N'-diacetic acid)

Ethylenediamine-N,N'-diacetic acid Properties

Names and Identifiers

• Ethylenediamine-N,N'-diacetic acid
• N,N'-Ethylenediglycine
• EDDA
• ETHYLENEDIAMINE-N,N-DIACETIC ACID
• Ethylenediamine-N.N'-diaceticacid
• (2-Aminoethylimino)diacetic acid
• (Ethylenebisimino)bisacetic acid
• 2-Aminoethyliminobisacetic acid
• Ethylenediaminediacetic acid
• Ethylenediamine-N,N′-diacetic acid
• Ethylenediiminodiacetic acid
• ETHYLENE-N,N'-DIGLYCINE
• Glycine,N,N'-ethylenedi
• N,N'-bis(carboxymethyl)-ethylenediamine
• N,N'-ethylenediaminediacetic acid
• N,N-ethylenediglycine
• Ethylene-N,N-Diglycine
• Glycine, N,N'-1,2-ethanediylbis-
• 2,2'-(Ethane-1,2-diylbis(azanediyl))diacetic acid
• Ethylenediamine-N,N'-diaceticacid
• Glycine, N,N'-ethylenedi-
• 2-[2-(carboxymethylamino)ethylamino]acetic acid
• Ethylenediamine-N,N'-di(acetic acid)
• 1,2-Bis(carboxymethylamino)ethane
• IFQUWYZCAGRUJN-UHFFFAOYSA-N
• 4LX0U5342U
• ((2-[(Carboxymethyl)amino]ethyl)am
• CS-0197292
• E0275
• AKOS024348829
• UNII-4LX0U5342U
• Q27225486
• AS-47905
• MFCD00004281
• ETHYLENEDIAMINEDIACETATE
• EINECS 227-105-6
• A869904
• Ethylenediamine-N,N'-diacetic acid, >=98%
• CHEBI:132240
• Ethylenediamine-N pound notN inverted exclamation marka-diacetic acid
• Ethylenediamine-NN'-diacetic acid
• ((2-[(Carboxymethyl)amino]ethyl)amino)acetic acid
• N,N'-bis(carboxymethyl) ethylenediamine
• N,N'-bis(carboxymethyl)ethylenediamine
• C21397
• SCHEMBL163217
• N,N'-Ethylenediglycine; EDDA
• 2-[2-(carboxylatomethylazaniumyl)ethylazaniumyl]acetate
• 2-({2-[(carboxymethyl)amino]ethyl}amino)acetic acid
• AI3-62471
• FT-0626318
• Acetic acid, 2,2'-(1,2-ethanediyldiimino)bis-
• NS00019731
• 2,2'-(ethane-1,2-diyldiazanediyl)diacetic acid
• AMY38497
• 5657-17-0
• F16748
• CHEMBL296340
• DTXSID7063970
• Ethylenediamine-N,N''-diacetic Acid
• N,N'-Ethylenediaminediacetic Acid
• Ethylene-N,N'-diglycine
• 3,6-diazaoctanedioic acid
• N,N-Ethylenediglycine
• +Expand

• MDL： MFCD00004281
• InChIKey： IFQUWYZCAGRUJN-UHFFFAOYSA-N
• Inchi： 1S/C6H12N2O4/c9-5(10)3-7-1-2-8-4-6(11)12/h7-8H,1-4H2,(H,9,10)(H,11,12)
• SMILES： O([H])C(C([H])([H])N([H])C([H])([H])C([H])([H])N([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 176.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 176.07970687g/mol
• Heavy Atom Count: 12
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 98.7

Experimental Properties

• LogP: -0.88340
• PSA: 98.66000
• Refractive Index: 1.4431 (estimate)
• Water Partition Coefficient: Soluble in warm water.
• Boiling Point: 307.77°C (rough estimate)
• Melting Point: 224 °C (dec.) (lit.)
• Color/Form: White powder
• Solubility: It is soluble in water and almost insoluble in ethanol, chloroform, diethyl ether and acetone.
• Density: 1.3600 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides